Cas no 503596-50-7 (OXAZOLE, 5-(3,4-DICHLOROPHENYL)-)

• Product Name: OXAZOLE, 5-(3,4-DICHLOROPHENYL)-
• CAS No: 503596-50-7
• MF: C₉H₅Cl₂NO
• MW: 214.048100233078
• CID: 3477052
• PubChem ID: 76539842
• Update Time: 2025-04-21

OXAZOLE, 5-(3,4-DICHLOROPHENYL)- Chemical and Physical Properties

Names and Identifiers

• OXAZOLE, 5-(3,4-DICHLOROPHENYL)-
• 5-(3,4-Dichlorophenyl)oxazole
• SCHEMBL22039881
• 503596-50-7

• Inchi： 1S/C9H5Cl2NO/c10-7-2-1-6(3-8(7)11)9-4-12-5-13-9/h1-5H
• InChI Key： MUPDLVRNSJNVCB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C2OC=NC=2)=C1)Cl

Computed Properties

• Exact Mass: 212.9748192Da
• Monoisotopic Mass: 212.9748192Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų